Cas no 1956307-86-0 (4-Amino-piperidin-2-one dihydrochloride)

• Product Name: 4-Amino-piperidin-2-one dihydrochloride
• CAS No: 1956307-86-0
• MF: C₅H₁₂Cl₂N₂O
• MW: 187.067579269409
• MDL: MFCD29042794
• CID: 4773988
• PubChem ID: 67076277
• Update Time: 2026-02-26

4-Amino-piperidin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-piperidin-2-one dihydrochloride
• 4-Aminopiperidin-2-one dihydrochloride
• SB34849

• MDL： MFCD29042794
• Inchi： 1S/C5H10N2O.2ClH/c6-4-1-2-7-5(8)3-4;;/h4H,1-3,6H2,(H,7,8);2*1H
• InChI Key： HTIAYDWXSSLYBY-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1CC(CCN1)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 103
• Topological Polar Surface Area: 55.1

4-Amino-piperidin-2-one dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Amino-piperidin-2-one dihydrochloride

Introduction to 4-Amino-piperidin-2-one dihydrochloride (CAS No. 1956307-86-0)

4-Amino-piperidin-2-one dihydrochloride (CAS No. 1956307-86-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-Piperidone, 4-amino-, dihydrochloride, is a derivative of piperidine, a six-membered nitrogen-containing ring that is widely used in the synthesis of various bioactive molecules. The presence of the amino group and the piperidinone ring structure makes it an attractive scaffold for the development of novel therapeutic agents.

The chemical structure of 4-Amino-piperidin-2-one dihydrochloride consists of a piperidinone ring with an amino group attached to the 4-position, and the entire molecule is in the form of a dihydrochloride salt. This unique structure provides several key advantages in drug design, including enhanced solubility, improved bioavailability, and the potential for forming strong hydrogen bonds with target proteins.

In recent years, significant progress has been made in understanding the biological activities and potential therapeutic applications of 4-Amino-piperidin-2-one dihydrochloride. One of the most promising areas of research involves its use as a scaffold for developing inhibitors of protein kinases, which are key enzymes involved in various cellular signaling pathways. Protein kinases play crucial roles in regulating cell growth, differentiation, and survival, making them important targets for the treatment of diseases such as cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of 4-Amino-piperidin-2-one-based compounds as potent inhibitors of cyclin-dependent kinases (CDKs). CDKs are a family of protein kinases that are dysregulated in many cancers, and their inhibition has shown promise in preclinical models. The researchers found that certain derivatives of 4-Amino-piperidin-2-one dihydrochloride exhibited high selectivity and potency against CDKs, with IC50 values in the low nanomolar range.

Beyond its potential as a kinase inhibitor, 4-Amino-piperidin-2-one dihydrochloride has also been explored for its use in central nervous system (CNS) disorders. A recent study published in the European Journal of Medicinal Chemistry investigated the neuroprotective effects of a series of 4-Amino-piperidin-2-one-based compounds in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The results showed that these compounds were able to reduce oxidative stress and protect neurons from apoptosis, suggesting their potential as therapeutic agents for these debilitating conditions.

The pharmacokinetic properties of 4-Amino-piperidin-2-one dihydrochloride have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for successful drug development. In particular, its high solubility and good oral bioavailability make it an attractive candidate for further optimization and clinical testing.

In addition to its therapeutic potential, 4-Amino-piperidin-2-one dihydrochloride has been used as a building block in combinatorial chemistry approaches to generate large libraries of structurally diverse compounds. These libraries can be screened against various biological targets to identify lead compounds with desired activities. The flexibility and modularity of this scaffold allow for easy functionalization at multiple sites, facilitating the rapid exploration of chemical space.

The safety profile of 4-Amino-piperidin-2-one dihydrochloride has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully characterize its safety profile in humans.

In conclusion, 4-Amino-piperidin-2-one dihydrochloride (CAS No. 1956307-86-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive scaffold for the development of novel therapeutic agents targeting protein kinases and CNS disorders. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its future use in clinical settings.